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Compound of Interest

Compound Name: Tetratriacontane

Cat. No.: B080029 Get Quote

An In-depth Technical Guide to the Physical Properties of Tetratriacontane

This guide provides a comprehensive overview of the core physical properties of

Tetratriacontane (C34H70), tailored for researchers, scientists, and professionals in drug

development. It includes detailed data, experimental methodologies, and visual workflows to

facilitate a deeper understanding of this long-chain alkane.

Core Physical Properties
Tetratriacontane is a long-chain saturated hydrocarbon belonging to the alkane series, with

the chemical formula C34H70.[1] At room temperature, it exists as a white, waxy solid.[2] Its

linear structure and high molecular weight are key determinants of its physical characteristics.

General Properties
The fundamental identifiers and molecular characteristics of Tetratriacontane are summarized

below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b080029?utm_src=pdf-interest
https://www.benchchem.com/product/b080029?utm_src=pdf-body
https://www.benchchem.com/product/b080029?utm_src=pdf-body
https://www.benchchem.com/product/b080029?utm_src=pdf-body
https://cymitquimica.com/cas/14167-59-0/
https://www.guidechem.com/dictionary/en/14167-59-0.html
https://www.benchchem.com/product/b080029?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C34H70 [1][3]

Molecular Weight 478.92 g/mol [3][4]

IUPAC Name Tetratriacontane [5]

CAS Number 14167-59-0 [3][4]

Appearance White Flakes/Solid [2][5]

Thermal Properties
The melting and boiling points of Tetratriacontane are critical indicators of its thermal stability

and the strength of the intermolecular van der Waals forces.

Property Value Conditions Source

Melting Point 72-76 °C [6]

72.6 °C [3][7]

72-75 °C (lit.) [2][8][9]

Boiling Point 483 °C @ 760 mmHg [3][7]

482.4 °C @ 760 mmHg [2]

285 °C @ 2 mmHg (lit.) [8][9][10]

Density and Solubility
The density and solubility profile of Tetratriacontane are characteristic of long-chain alkanes,

highlighting its nonpolar nature.
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Property Value Conditions Source

Density 0.812 g/cm³ [2]

0.9045 g/cm³ (estimate) [8][10][11]

Water Solubility 7.97e-013 mg/L @ 25 °C (est) [7]

Insoluble [1][12]

Solubility in Organic

Solvents

Soluble in hexane and

benzene.
[1]

Soluble in chloroform. [9][10][11]

Other Physical Data
Additional physical properties of Tetratriacontane are provided below.

Property Value Conditions Source

Vapor Pressure 5.36E-09 mmHg @ 25 °C [2][8][11]

Refractive Index 1.453 [2]

1.4296 [8][10][11]

Flash Point 345.3 °C [2][8][11]

Molecular Structure
Tetratriacontane consists of a 34-carbon unbranched chain.[5] Its structure is fundamental to

its physical properties, such as its high melting point and hydrophobicity.

Tetratriacontane (C34H70)

CH3- -(CH2)32- -CH3
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Molecular Structure of Tetratriacontane.

Experimental Protocols
The following sections detail the generalized experimental methodologies for determining the

key physical properties of long-chain alkanes like Tetratriacontane.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid.[13]

For a pure crystalline compound, this transition occurs over a narrow temperature range.[14]

Methodology: Capillary Method

Sample Preparation: A small amount of dry, powdered Tetratriacontane is packed into a

capillary tube to a height of about 2-3 mm.[15][16]

Apparatus Setup: The capillary tube is placed in a melting point apparatus (e.g., a Mel-Temp

or Thiele tube) alongside a calibrated thermometer.[14]

Heating: The sample is heated at a steady, slow rate (approximately 1-2 °C per minute) as

the temperature approaches the expected melting point.[14][16]

Observation: The temperature at which the first droplet of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes liquid

is recorded as the end of the range.[14]
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Workflow for Melting Point Determination.

Boiling Point Determination
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[17][18] For high molecular weight compounds like Tetratriacontane, boiling point is

often measured under reduced pressure to prevent thermal decomposition.[8][9][10]
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Methodology: Thiele Tube Method

Sample Preparation: A small amount of the liquid sample (approximately 0.5 mL) is placed in

a small test tube.[19]

Apparatus Setup: A capillary tube, sealed at one end, is inverted and placed into the test

tube containing the sample. The test tube is then attached to a thermometer.[18][19] This

assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

[19]

Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and

heat the sample uniformly.[18][19]

Observation: As the sample heats, a steady stream of bubbles will emerge from the inverted

capillary tube. The heat is then removed, and the apparatus is allowed to cool.[19]

Measurement: The boiling point is the temperature at which the liquid is drawn back into the

capillary tube.[17][19]
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Workflow for Boiling Point Determination.

Density Determination
The density of a solid is its mass per unit volume. For an insoluble solid like Tetratriacontane,

the water displacement method is commonly used.[20]
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Methodology: Water Displacement

Mass Measurement: The mass of a sample of Tetratriacontane is measured using an

analytical balance.[20][21]

Initial Volume: A known volume of water is placed in a graduated cylinder, and the initial

volume is recorded.[20][22]

Displacement: The weighed solid sample is carefully submerged in the water in the

graduated cylinder.[20][22]

Final Volume: The new volume of the water is recorded. The difference between the final and

initial volumes gives the volume of the solid.[20][22]

Calculation: Density is calculated by dividing the mass of the solid by its determined volume.

[20][21]
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Workflow for Density Determination.

Solubility Determination
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

Alkanes are generally soluble in nonpolar organic solvents and insoluble in polar solvents like

water.[1][23]

Methodology: Gravimetric Analysis
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Saturation: A saturated solution is prepared by adding an excess amount of

Tetratriacontane to a known volume of the solvent (e.g., hexane) at a specific temperature.

The mixture is agitated for an extended period to ensure equilibrium is reached.

Separation: The undissolved solid is separated from the solution by filtration or

centrifugation.

Solvent Evaporation: A known volume of the saturated solution is carefully transferred to a

pre-weighed container. The solvent is then evaporated, leaving behind the dissolved

Tetratriacontane.

Mass Measurement: The container with the residue is weighed. The mass of the dissolved

solute is determined by subtracting the initial mass of the container.

Calculation: The solubility is expressed as the mass of solute per volume or mass of the

solvent.
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Workflow for Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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